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Compound of Interest

Compound Name: Schisanlignone C

Cat. No.: B13773464 Get Quote

An In-depth Technical Guide to Schisanlignone
C
This document provides a comprehensive overview of the physical and chemical properties of

Schisanlignone C, tailored for researchers, scientists, and professionals in drug development.

Physicochemical Properties
Schisanlignone C is a lignan, a class of natural products known for their interesting biological

activities. It has been isolated from plants of the Schisandra genus.[1][2] The fundamental

physicochemical characteristics of Schisanlignone C are summarized below.
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Property Value Source

Molecular Formula C₂₃H₂₆O₇ [3]

Molecular Weight 414.5 g/mol [2][3]

CAS Number 144606-83-7 [3]

Physical Description Powder [2]

Purity ≥98% [1][3]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone.

[1][2]

Storage Conditions
Store at -20°C under an inert

atmosphere.
[2][3][4]

Structural Elucidation and Spectral Data
The chemical structure of Schisanlignone C was determined through spectral analysis. The

absolute configuration of Schisanlignone C and related lignans was established using

spectroscopic methods.[1] While specific spectral data is not detailed in the provided search

results, the structural elucidation of similar lignans from Schisandra species typically involves

1D and 2D Nuclear Magnetic Resonance (NMR) spectroscopy and high-resolution mass

spectrometry.[5]

Biological Context
Schisanlignone C is a natural product isolated from Schisandra henryi and Schisandra viridis.

[1][2] Lignans from the Schisandra genus are a well-studied class of compounds with a variety

of reported biological activities.[5] However, specific biological activities and signaling pathways

for Schisanlignone C are not detailed in the provided search results.

Experimental Protocols
Detailed experimental protocols for specific biological assays of Schisanlignone C are not

available in the search results. However, a general methodology for its isolation can be

described.
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Isolation of Schisanlignone C:

The isolation of Schisanlignone C was reported as part of a study on the constituents of

Schisandra viridis.[1] A general workflow for the isolation and identification of such a natural

product is outlined in the diagram below. This process typically involves extraction from the

plant material, followed by chromatographic separation and purification, and finally, structural

elucidation using spectroscopic techniques.
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General Workflow for Natural Product Isolation and Identification

Plant Material (e.g., Schisandra viridis)

Extraction
(e.g., with organic solvents)

Crude Extract

Chromatographic Separation
(e.g., Column Chromatography)

Fractions

Further Purification
(e.g., HPLC)

Pure Compound
(Schisanlignone C)

Structural Elucidation Biological Activity Screening

Spectroscopic Analysis
(NMR, MS)

Click to download full resolution via product page

Caption: A generalized workflow for the isolation and identification of Schisanlignone C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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